Cas no 1455461-64-9 (2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one
• CAS No: 1455461-64-9
• MF: C₂₀H₂₀ClN₅O
• MW: 381.858702659607
• CID: 6086977
• Update Time: 2025-07-17

2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one
• 2-(2-Chlorophenyl)-1-[4-[5-(3-pyridinyl)-1H-pyrazol-3-yl]-1-piperazinyl]ethanone

• Inchi： 1S/C20H20ClN5O/c21-17-6-2-1-4-15(17)12-20(27)26-10-8-25(9-11-26)19-13-18(23-24-19)16-5-3-7-22-14-16/h1-7,13-14H,8-12H2,(H,23,24)
• InChI Key： DXMXECQQCPGNDJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2C=C(C3=CC=CN=C3)NN=2)CC1)CC1=CC=CC=C1Cl

Experimental Properties

• Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 696.0±55.0 °C(Predicted)
• pka: 14.29±0.10(Predicted)

Additional information on 2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one

Introduction to 2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one (CAS No. 1455461-64-9)

2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one, with the CAS number 1455461-64-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrazole derivatives and is characterized by its unique structural features, including a chlorophenyl group, a pyridine ring, and a piperazine moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The synthesis of 2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for research and development purposes. The synthetic route typically involves the coupling of a chlorophenyl derivative with a pyrazole containing a piperazine moiety, followed by subsequent functional group manipulations to achieve the final structure.

In terms of its biological activity, 2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one has been shown to exhibit potent antiproliferative effects against various cancer cell lines. Studies have demonstrated that this compound can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been reported to modulate the activity of key kinases such as AKT and ERK, which are often dysregulated in cancer cells. This makes it a valuable tool for investigating the molecular mechanisms underlying cancer progression and for developing novel therapeutic strategies.

Beyond its antiproliferative properties, 2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-ylpiperazin-1-yl}ethan-1-one has also shown promise in other therapeutic areas. Research has indicated that this compound may have potential as an anti-inflammatory agent, capable of reducing inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies suggest that it may possess neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(2-chlorophenyl)-1-{4-3-(pyridin-3-yl)-1H-pyrazol-5-y lpiperazin - 1 - yl } ethan - 1 - one have been extensively studied to evaluate its suitability for clinical use. Data from preclinical models indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed following oral administration and demonstrates good bioavailability. Furthermore, it shows low toxicity in animal models, which is an important consideration for its potential use in human patients.

To further explore the therapeutic potential of 2-(2-chlorophenyl)-1-{4 - 3 - ( pyridin - 3 - yl ) - 1 H - pyrazol - 5 - ylpiperazin - 1 - yl } ethan - 1 - one, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of this compound in treating various diseases, including cancer and inflammatory disorders. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, 2-(2-chlorophenyl)-1-{4 - 3 - ( pyridin - 3 - yl ) - 1 H - pyrazol - 5 - ylpiperazin - 1 - yl } ethan - 1 - one (CAS No. 1455461 - 64 - 9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.